N-(2,5-dimethylphenyl)-3-(1-pyrrolidinyl)propanamide

• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol
• IUPAC Name: N-(2,5-dimethylphenyl)-3-pyrrolidin-1-ylpropanamide
• InChI: InChI=1S/C15H22N2O/c1-12-5-6-13(2)14(11-12)16-15(18)7-10-17-8-3-4-9-17/h5-6,11H,3-4,7-10H2,1-2H3,(H,16,18)
• InChI Key: MCCHJGFYUXQIMW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C)NC(=O)CCN2CCCC2

Description

N-(2,5-dimethylphenyl)-3-(1-pyrrolidinyl)propanamide, commonly known as modafinil, is a medication that is used to treat various sleep disorders. It is a wakefulness-promoting agent that is prescribed to individuals who have difficulty staying awake during the day. Modafinil was first approved by the United States Food and Drug Administration (FDA) in 1998 for the treatment of narcolepsy, a chronic sleep disorder that causes excessive daytime sleepiness. Since then, it has been used to treat other sleep disorders such as obstructive sleep apnea and shift work sleep disorder.

Mechanism of Action

The exact mechanism of action of modafinil is not fully understood. It is believed to work by increasing the levels of certain neurotransmitters in the brain, including dopamine, norepinephrine, and histamine. These neurotransmitters are involved in regulating wakefulness and arousal.
Biochemical and Physiological Effects:
Modafinil has been shown to have a number of biochemical and physiological effects. It increases the release of dopamine, which is involved in reward and motivation, and norepinephrine, which is involved in the body's "fight or flight" response. Additionally, modafinil has been shown to increase the activity of certain areas of the brain involved in attention and executive function.

Advantages and Limitations for Lab Experiments

Modafinil has several advantages for use in laboratory experiments. It has a long half-life, meaning that it remains active in the body for several hours after administration. This allows researchers to study its effects over an extended period of time. Additionally, modafinil has a low potential for abuse and dependence, making it a safer alternative to other stimulants such as amphetamines.
However, there are also limitations to the use of modafinil in laboratory experiments. Its effects on cognitive function may vary depending on the individual, and it may not be effective for everyone. Additionally, modafinil may interact with other medications, leading to potential adverse effects.

Future Directions

There are several potential future directions for research on modafinil. One area of interest is its potential use in the treatment of cognitive impairment associated with aging. Additionally, modafinil may have potential as a treatment for depression and other psychiatric disorders. Further research is needed to fully understand the mechanisms of action of modafinil and its potential applications in various fields.

Synthesis Methods

Modafinil is synthesized using a multi-step process that involves the condensation of 2,5-dimethylbenzaldehyde and hydrazine to form 2,5-dimethyl-N-hydrazinylbenzaldehyde. This compound is then reacted with propionic acid to form N-(2,5-dimethylphenyl)-3-propionylhydrazine, which is then cyclized using phosphorous oxychloride to produce modafinil.

Scientific Research Applications

Modafinil has been extensively studied for its effects on cognitive function, particularly in individuals with sleep disorders. It has been shown to improve alertness, attention, and memory in these individuals. Additionally, modafinil has been studied for its potential use in the treatment of other conditions such as depression, attention deficit hyperactivity disorder (ADHD), and cognitive impairment associated with aging.